N-(7-aminoheptyl)-2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]acetamide

• IUPAC Name: N-(7-aminoheptyl)-2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]acetamide
• InChI: InChI=1S/C15H21ClF3N3O/c16-12-8-11(15(17,18)19)10-22-13(12)9-14(23)21-7-5-3-1-2-4-6-20/h8,10H,1-7,9,20H2,(H,21,23)
• InChI Key: JTENOCHPADUPQX-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1Cl)CC(=O)NCCCCCCCN)C(F)(F)F
• Molecular Formula: C15H21ClF3N3O
• Molecular Weight: 351.79 g/mol
• CAS No.: 882747-18-4

Description

N-(7-aminoheptyl)-2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]acetamide, also known as N-(7-aminoheptyl)-2-chloro-5-(trifluoromethyl)-2-pyridinylacetamide or N-(7-aminoheptyl)-2-chloro-5-(trifluoromethyl)-2-pyridine-3-acetamide, is a synthetic compound with a broad range of possible applications. This compound has been studied for its potential use in medicinal chemistry, drug development, and as a synthetic intermediate. This compound is a versatile compound and has been used in a variety of research areas, including medicinal chemistry, drug development, and synthetic intermediates.

Scientific Research Applications

Synthesis and Anticonvulsant Activity

N-phenyl-2-(4-phenylpiperazin-1-yl)acetamide derivatives, designed as analogs of anticonvulsant active pyrrolidine-2,5-diones, demonstrated significant anticonvulsant activity in animal models of epilepsy. These derivatives, synthesized through alkylation reactions involving compounds like 2-chloro-1-(3-chlorophenyl)ethanone, showed promising results especially in the maximal electroshock (MES) seizures model, highlighting their potential in epilepsy treatment research (Kamiński, Wiklik, & Obniska, 2015).

Antithrombotic Properties

The novel thrombin inhibitor, SSR182289A, demonstrated potent oral antithrombotic properties across various animal models, including rat venous and arterial thrombosis models. Its efficacy suggests potential for further exploration in antithrombotic therapy research (Lorrain et al., 2003).

Antimalarial Activity

A series of derivatives prepared from substituted 1-phenyl-2-propanones showed significant antimalarial potency against Plasmodium berghei in mice. These findings support the potential of these compounds in developing new antimalarial drugs (Werbel et al., 1986).

Neuropathic Pain-Attenuating Activity

N-Benzyl 2-acetamido-2-substituted acetamides demonstrated significant pain-attenuating activities in a mouse model, despite a substantial drop in seizure protection. This highlights their potential utility in neuropathic pain management (Baruah et al., 2012).

Memory Enhancement

Compounds synthesized from 2-ethyl-pyridine showed positive effects on memory abilities in mice, suggesting potential applications in cognitive function research (Li Ming-zhu, 2008).